molecular formula C6H9N3O3 B8682825 2,4,6-Trihydroxymethyl-s-triazine CAS No. 35045-13-7

2,4,6-Trihydroxymethyl-s-triazine

Cat. No.: B8682825
CAS No.: 35045-13-7
M. Wt: 171.15 g/mol
InChI Key: KCUIKRQEXXDCNA-UHFFFAOYSA-N
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Description

2,4,6-Trihydroxymethyl-s-triazine is a useful research compound. Its molecular formula is C6H9N3O3 and its molecular weight is 171.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

35045-13-7

Molecular Formula

C6H9N3O3

Molecular Weight

171.15 g/mol

IUPAC Name

[4,6-bis(hydroxymethyl)-1,3,5-triazin-2-yl]methanol

InChI

InChI=1S/C6H9N3O3/c10-1-4-7-5(2-11)9-6(3-12)8-4/h10-12H,1-3H2

InChI Key

KCUIKRQEXXDCNA-UHFFFAOYSA-N

Canonical SMILES

C(C1=NC(=NC(=N1)CO)CO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4,6-Triethoxycarbonyl-s-triazine (1 g, 3.36 mmol) is dissolved in dichloromethane (15 mL) and absolute ethanol (25 mL) then cooled to 0° C. before sodium borohydride (127 mg, 3.36 mmol) is added. After 15 minutes calcium chloride (373 mg, 2.97 mmol) is added and the reaction mixture is warmed to room temperature. The reaction mixture is dried to a yellow solid and subjected to soxhlet extraction with ethanol. The ethanol is evaporated to a white solid. The product is crystallized from Methanol and water or purified by silica gel flash column chromatography to give the title compound.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
127 mg
Type
reactant
Reaction Step Two
Quantity
373 mg
Type
reactant
Reaction Step Three

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